Cas no 78103-67-0 (2-Naphthalenamine, 1-[(2,4-dinitrophenyl)thio]-)

2-Naphthalenamine, 1-[(2,4-dinitrophenyl)thio]- structure
78103-67-0 structure
Product name:2-Naphthalenamine, 1-[(2,4-dinitrophenyl)thio]-
CAS No:78103-67-0
MF:C16H11N3O4S
MW:341.341242074966
CID:530509
PubChem ID:71401680

2-Naphthalenamine, 1-[(2,4-dinitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenamine, 1-[(2,4-dinitrophenyl)thio]-
    • 1-(2,4-dinitrophenyl)sulfanylnaphthalen-2-amine
    • DTXSID00822704
    • 78103-67-0
    • 1-[(2,4-Dinitrophenyl)sulfanyl]naphthalen-2-amine
    • Inchi: InChI=1S/C16H11N3O4S/c17-13-7-5-10-3-1-2-4-12(10)16(13)24-15-8-6-11(18(20)21)9-14(15)19(22)23/h1-9H,17H2
    • InChI Key: FYOAJYWKHFEJDQ-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C=CC(=C2SC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 341.04702701g/mol
  • Monoisotopic Mass: 341.04702701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 143Ų
  • XLogP3: 4.2

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